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Compound Name: RAPTA-C

CAS No.: 372948-28-2

Cat. No.: B610417

Get Quote

Introduction

RAPTA-C, with the chemical formula [Ru(η⁶-p-cymene)Cl₂(pta)], where pta is 1,3,5-triaza-7-

phosphaadamantane, is a promising organometallic ruthenium(II)-arene complex that has

garnered significant attention in the field of medicinal inorganic chemistry.[1][2] Unlike

traditional platinum-based anticancer drugs that primarily target DNA, RAPTA-C exhibits a

distinct mechanism of action, characterized by potent anti-metastatic and anti-angiogenic

properties with lower systemic toxicity.[2][3][4] This guide provides a comprehensive overview

of RAPTA-C's chemical structure, biological activity, and key experimental methodologies for its

study, tailored for researchers and professionals in drug development.

Chemical Structure and Properties
RAPTA-C is a half-sandwich compound featuring a central ruthenium(II) ion. Its coordination

sphere is defined by a η⁶-bonded p-cymene ligand, two chloride ligands, and a phosphine

ligand, 1,3,5-triaza-7-phosphaadamantane (PTA). This arrangement results in a characteristic

"piano-stool" geometry.[1][3] The PTA ligand is crucial as it imparts water solubility to the
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complex, while the two labile chloride ligands can be hydrolyzed, a key step in the compound's

activation and interaction with biological targets.[1]

The IUPAC name for RAPTA-C is Dichloro--INVALID-LINK--ruthenium.[5]

Table 1: Physicochemical Properties of RAPTA-C

Property Value Reference

CAS Number 372948-28-2 [5][6]

Molecular Formula C₁₆H₂₅Cl₂N₃PRu [5]

Molecular Weight 495.42 g/mol [5]

Appearance Not specified in search results

Solubility
Water-soluble due to the PTA

ligand
[1][7]

Mechanism of Action
RAPTA-C's anticancer effects are multifaceted and differ significantly from cisplatin. While it

was initially thought to target DNA, subsequent studies revealed that RAPTA-C and its

derivatives primarily interact with proteins.[1] The compound exhibits low cytotoxicity in vitro

against many cancer cell lines but demonstrates strong anti-tumor and anti-metastatic effects in

vivo.[1][3]

Key aspects of its mechanism include:

Anti-angiogenesis: RAPTA-C effectively inhibits the formation of new blood vessels in

tumors, a critical process for tumor growth and metastasis.[4][8] This is evidenced by a

significant reduction in microvessel density in treated tumors.[3][4][8]

Induction of Apoptosis: The compound can trigger programmed cell death. This is achieved

by arresting the cell cycle in the G2/M phase and activating the mitochondrial apoptotic

pathway.[3][6] This involves the upregulation of p53, release of cytochrome c, and

subsequent activation of caspase-9.[6]
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Protein Targeting: RAPTA-C has been shown to bind to proteins such as cathepsin B and

thioredoxin reductase (TrxR).[1][3] In contrast to its weak DNA binding, it forms adducts with

histone proteins within the nucleosome core particle.[9]

Below is a diagram illustrating the proposed signaling pathway for RAPTA-C-induced

apoptosis.
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Proposed signaling pathway for RAPTA-C-induced apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b610417/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-rapta-c-structure-activity-and-experimental-protocols
https://www.benchchem.com/product/b610417/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-rapta-c-structure-activity-and-experimental-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity Data
The following tables summarize the quantitative data on the biological activity of RAPTA-C
from various studies.

Table 2: In Vitro Cytotoxicity of RAPTA-C

Cell Line Cancer Type IC₅₀ (µM) Reference

A2780
Human Ovarian

Carcinoma
> 250 [10]

A2780
Human Ovarian

Carcinoma

~250 (for uptake

studies)
[9]

Most Cancer Cell

Lines
Various > 300 [3]

Note: The high IC₅₀ values in vitro highlight that direct cytotoxicity is not the primary mode of

action for RAPTA-C's in vivo efficacy.[3]

Table 3: In Vivo Anti-Tumor Activity of RAPTA-C
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Tumor
Model

Cancer
Type

Animal
Model

Dose Effect Reference

A2780

Human

Ovarian

Carcinoma

Chicken

Chorioallantoi

c Membrane

(CAM)

0.2

mg/kg/day

~75% tumor

growth

inhibition

[3][4]

LS174T

Human

Colorectal

Adenocarcino

ma

Athymic Mice
100

mg/kg/day

~50% tumor

growth

inhibition

[3]

Ehrlich

Ascites

Carcinoma

(EAC)

Ascites

Carcinoma
Mice 40 mg/kg

Significant

growth

inhibition

[3]

Table 4: Pharmacokinetic Parameters of RAPTA-C in Swiss CD-1 Mice

Dose
Total
Clearance
(Cl_tot) (mL/h)

Volume of
Distribution
(Vd) (mL)

Half-life (T₁/₂)
(h)

Reference

4 x 100

mg/kg/day
6.5 100 10.39 [3]

2 x 200

mg/kg/day
9.2 163 12.21 [3]

1 x 200

mg/kg/day
9.0 153 11.47 [3]

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation of RAPTA-C. The following are

protocols for key experiments cited in the literature.

Protocol 1: Synthesis of RAPTA-C[1][9]
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Reactants: Equimolar amounts of 1,3,5-triaza-7-phosphaadamantane (PTA) and the

ruthenium dimer [Ru(η⁶-p-cymene)Cl₂]₂.

Procedure: a. Reflux the reactants in methanol. A typical duration is 24 hours. b. After reflux,

cool the solution. c. Precipitate the product by adding diethyl ether. d. Collect the resulting

solid, which is [Ru(η⁶-p-cymene)Cl₂(pta)] (RAPTA-C).

Purification & Confirmation: The purity of the product can be confirmed through elemental

analysis.

Protocol 2: Cellular Uptake and Ruthenium Quantification[9]

Cell Culture: Culture human A2780 ovarian carcinoma cells in RPMI 1640 medium

supplemented with 10% FCS, 2 mM glutamine, 100 units/mL penicillin, and 100 µg/mL

streptomycin. Maintain cells at 37°C in a 5% CO₂ atmosphere.

Treatment: Seed A2780 cells in six-well plates and grow to approximately 50% confluency.

Incubate the cells with RAPTA-C at a specified concentration (e.g., 250 µM) for 24 hours at

37°C.

Cell Harvesting and Fractionation: a. At the end of the incubation, wash the cells three times

with ice-cold PBS to remove any unbound compound. b. Prepare a chromatin extract

according to the manufacturer's protocol (e.g., from a commercial kit).

Ruthenium Quantification: a. Determine the total intracellular ruthenium content and the

amount associated with the chromatin fraction using Inductively Coupled Plasma Mass

Spectrometry (ICP-MS). b. Express the results as molecules of RAPTA-C per cell.

Protocol 3: In Vivo Tumor Growth Inhibition Study (CAM Model)[4][11]

Cell Preparation: Prepare A2780 human ovarian carcinoma cells (10⁶ cells) in serum-free

RPMI-1640 medium as a spheroid in a 25 µL hanging drop.

Implantation: After 3 hours, transplant the spheroid onto the surface of the chicken

chorioallantoic membrane (CAM) on embryo development day (EDD) 8.
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Treatment: a. Allow vascularized tumors to establish for 3 days (until EDD 11). b. Prepare

RAPTA-C fresh daily. Dissolve a stock solution in DMSO and dilute to the final concentration

in 0.9% NaCl. c. Administer RAPTA-C via intravenous injection into a main blood vessel of

the CAM for five consecutive days (EDD 11-15). The control group receives the vehicle

(DMSO in 0.9% NaCl).

Tumor Measurement: a. Monitor tumor volume throughout the treatment period. b. On the

final day of the experiment, excise the tumors and measure their final volume.

Analysis: a. Perform immunohistochemical staining for markers like CD31 (endothelial cells)

to assess microvessel density and Ki-67 to evaluate cell proliferation. b. Compare tumor

growth and microvessel density between treated and control groups.

The workflow for the CAM model experiment is visualized below.
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Experimental workflow for the in vivo CAM model.
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Conclusion
RAPTA-C stands out as a ruthenium-based anticancer agent with a unique biological profile. Its

characteristic piano-stool structure, combined with its primary mechanism of anti-angiogenesis

and protein targeting, distinguishes it from conventional chemotherapeutics. The low in vitro

cytotoxicity paired with significant in vivo efficacy underscores the importance of appropriate

preclinical models for its evaluation. The detailed protocols and compiled data in this guide

serve as a valuable resource for researchers aiming to further explore the therapeutic potential

of RAPTA-C and its analogues in cancer therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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